![molecular formula C16H14ClF2NO4S2 B2953589 3-((4-Chlorophenyl)sulfonyl)-1-((2,5-difluorobenzyl)sulfonyl)azetidine CAS No. 1706010-01-6](/img/structure/B2953589.png)
3-((4-Chlorophenyl)sulfonyl)-1-((2,5-difluorobenzyl)sulfonyl)azetidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-((4-Chlorophenyl)sulfonyl)-1-((2,5-difluorobenzyl)sulfonyl)azetidine is a compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a highly complex molecule with unique properties that make it an attractive option for scientific research.
Scientific Research Applications
Inhibition of Carbonic Anhydrase Isozymes
3-((4-Chlorophenyl)sulfonyl)-1-((2,5-difluorobenzyl)sulfonyl)azetidine, through its structural analogs and derivatives, has been explored for its potential in inhibiting carbonic anhydrase (CA) isozymes. Arylsulfonylureido- and arylureido-substituted sulfonamides, related structurally to the chemical , have shown potent inhibition against CA I, II, and IV isozymes. This inhibition is particularly noteworthy for CA I, which is less susceptible to inhibition by classical sulfonamides compared to other isozymes. The selective inhibition of CA I by these derivatives suggests a pathway for developing more selective drugs or diagnostic agents from this class of compounds (Scozzafava & Supuran, 1999).
Antimicrobial Activity
Derivatives of 1,3‐oxazolidinones bearing amide, sulfonamide, and thiourea moieties have been synthesized and evaluated for antimicrobial activity. These compounds, related to the chemical structure of interest, have shown significant antimicrobial activity, particularly against Gram-positive bacteria like Staphylococcus aureus. The study of these derivatives provides insights into the potential antimicrobial applications of this compound and its analogs (Karaman et al., 2018).
Antitumor Activity
Sulfonamide derivatives, related structurally to this compound, have been explored for their potential as antitumor agents. These compounds, designed to incorporate functionalities like 5-fluorouracil and nitrogen mustard, have shown promising antitumor activity with low toxicity, suggesting a potential pathway for the development of potent antitumor agents based on the sulfonamide scaffold (Huang, Lin, & Huang, 2001).
Synthesis of Novel Compounds
The structural motif of this compound lends itself to the synthesis of novel compounds with potential applications in drug design and discovery. For instance, the iron-catalyzed thiol alkylation of azetidinols has been employed to synthesize 3-aryl-3-sulfanyl azetidines, demonstrating the versatility of azetidine derivatives in drug development programs (Dubois et al., 2019).
properties
IUPAC Name |
3-(4-chlorophenyl)sulfonyl-1-[(2,5-difluorophenyl)methylsulfonyl]azetidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14ClF2NO4S2/c17-12-1-4-14(5-2-12)26(23,24)15-8-20(9-15)25(21,22)10-11-7-13(18)3-6-16(11)19/h1-7,15H,8-10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ABEFHCOICNSBQD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1S(=O)(=O)CC2=C(C=CC(=C2)F)F)S(=O)(=O)C3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14ClF2NO4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
421.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.